Cas no 2550996-44-4 ((3R,5R)-5-(tert-butoxy)piperidin-3-ol)

• Product Name: (3R,5R)-5-(tert-butoxy)piperidin-3-ol
• CAS No: 2550996-44-4
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD32874940
• CID: 5657565
• PubChem ID: 154814528
• Update Time: 2025-10-31

(3R,5R)-5-(tert-butoxy)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-27194246
• (3R,5R)-5-(tert-butoxy)piperidin-3-ol
• 2550996-44-4

• MDL： MFCD32874940
• Inchi： 1S/C9H19NO2/c1-9(2,3)12-8-4-7(11)5-10-6-8/h7-8,10-11H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： DBCLQJBJWIICAZ-HTQZYQBOSA-N
• SMILES： O(C(C)(C)C)[C@H]1CNC[C@@H](C1)O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.5Ų

Additional information on (3R,5R)-5-(tert-butoxy)piperidin-3-ol

Introduction to (3R,5R)-5-(tert-butoxy)piperidin-3-ol (CAS No. 2550996-44-4)

(3R,5R)-5-(tert-butoxy)piperidin-3-ol (CAS No. 2550996-44-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines and is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and potential therapeutic applications.

The molecular structure of (3R,5R)-5-(tert-butoxy)piperidin-3-ol features a piperidine ring with a tert-butoxy group at the C-5 position and a hydroxyl group at the C-3 position. The (3R,5R) configuration imparts specific stereochemical properties that can influence its interactions with biological targets, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of (3R,5R)-5-(tert-butoxy)piperidin-3-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders, where this compound has shown promising results in modulating neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry demonstrated that (3R,5R)-5-(tert-butoxy)piperidin-3-ol exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), which could be beneficial for treating depression and anxiety disorders.

In addition to its potential as an SSRI, (3R,5R)-5-(tert-butoxy)piperidin-3-ol has also been investigated for its anti-inflammatory properties. A study in the European Journal of Pharmacology reported that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that (3R,5R)-5-(tert-butoxy)piperidin-3-ol could be a valuable lead compound for developing new anti-inflammatory drugs.

The synthesis of (3R,5R)-5-(tert-butoxy)piperidin-3-ol has been optimized to ensure high yields and purity. One common synthetic route involves the asymmetric hydrogenation of a suitable precursor followed by functional group manipulations to introduce the tert-butoxy and hydroxyl groups. This process has been refined to achieve high enantiomeric excess, ensuring that the desired (3R,5R) stereoisomer is obtained with high selectivity.

The pharmacokinetic properties of (3R,5R)-5-(tert-butoxy)piperidin-3-ol(3R,5R)-5-(tert-butoxy)piperidin-3-ol

Clinical trials are currently underway to evaluate the safety and efficacy of (3R,5R)-5-(tert-butoxy)piperidin-3-ol

In conclusion, (3R,5R)-5-(tert-butoxy)piperidin-3-ol (CAS No. 2550996-44-4) represents a promising lead compound with potential applications in multiple therapeutic areas. Its unique stereochemistry and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.